Cas no 32998-28-0 (dichloro-1,3,4-thiadiazole)

• Product Name: dichloro-1,3,4-thiadiazole
• CAS No: 32998-28-0
• MF: C₂Cl₂N₂S
• MW: 155.005796432495
• MDL: MFCD18805177
• CID: 320009
• PubChem ID: 312395
• Update Time: 2025-10-28

dichloro-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2,5-dichloro-
• 1,3,4-Thiadiazole,2,5-dichloro
• 2,5-dichloro-1,3,4-thiadiazole
• AC1L7L6I
• CTK8I2282
• Dichlor-[1,3,4]thiadiazol
• dichloro-[1,3,4]thiadiazole
• NSC222408
• SureCN6364119
• dichloro-1,3,4-thiadiazole
• CS-0451121
• NSC-222408
• 1,3,4-Thiadiazole, 2,5-dichloro-
• 32998-28-0
• PB47588
• DTXSID00310095
• SCHEMBL6364119
• PS-15520
• MFCD18805177
• JTIHIPQIYDEUNY-UHFFFAOYSA-N
• AKOS007930850
• EN300-174682
• AT18999
• NSC 222408

• MDL： MFCD18805177
• Inchi： 1S/C2Cl2N2S/c3-1-5-6-2(4)7-1
• InChI Key： JTIHIPQIYDEUNY-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(S1)Cl

Computed Properties

• Exact Mass: 153.9161
• Monoisotopic Mass: 153.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 82 ºC
• Boiling Point: 250.1±23.0 °C at 760 mmHg
• Flash Point: 105.1±22.6 °C
• Refractive Index: 1.601
• PSA: 25.78
• LogP: 1.84490
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

dichloro-1,3,4-thiadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on dichloro-1,3,4-thiadiazole

Comprehensive Overview of Dichloro-1,3,4-Thiadiazole (CAS No. 32998-28-0): Properties, Applications, and Industry Insights

Dichloro-1,3,4-thiadiazole (CAS No. 32998-28-0) is a heterocyclic compound featuring a thiadiazole ring structure substituted with two chlorine atoms. This unique molecular architecture grants it versatile chemical properties, making it a subject of interest in agrochemical, pharmaceutical, and material science research. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring halogenated heterocycles like dichloro-1,3,4-thiadiazole for their efficiency in catalytic reactions and low environmental persistence.

The compound’s CAS registry number 32998-28-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and safety documentation. Recent studies highlight its role as a precursor in synthesizing crop protection agents, aligning with the growing demand for high-performance agrochemicals that minimize ecological impact. Industry forums frequently discuss its compatibility with integrated pest management (IPM) systems, addressing user queries about eco-friendly alternatives to conventional pesticides.

From a structural perspective, the 1,3,4-thiadiazole core exhibits remarkable stability under thermal and oxidative conditions, a feature leveraged in high-temperature material coatings. Innovations in polymeric additives and flame retardants often cite derivatives of dichloro-1,3,4-thiadiazole, responding to market needs for safer industrial materials. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity, a topic frequently searched by quality control professionals.

In the pharmaceutical sector, the compound’s bioisosteric potential—replacing traditional aromatic rings in drug design—has sparked interest. Patent filings reveal its utility in antimicrobial and anticancer scaffolds, coinciding with rising public interest in drug resistance solutions. Online discussions often explore its structure-activity relationship (SAR), particularly in kinase inhibitor development.

Environmental fate studies of 32998-28-0 emphasize its moderate biodegradability, a key consideration for EPA compliance and REACH regulations. Laboratories prioritize closed-loop synthesis methods to reduce halogenated waste, aligning with circular economy principles. These aspects dominate search engine queries related to sustainable halogen chemistry.

Emerging applications include its use in organic electronics, where the electron-withdrawing chlorine atoms enhance charge transport in semiconducting polymers. This intersects with trending searches on flexible electronics and wearable sensors, positioning dichloro-1,3,4-thiadiazole as a candidate for next-generation materials.

Handling protocols for CAS 32998-28-0 stress standard laboratory precautions, with Material Safety Data Sheets (MSDS) detailing proper storage in amber glass containers under inert atmospheres. Such operational guidelines are highly searched by industrial hygiene specialists and process chemists.

Market analysts project steady growth for thiadiazole derivatives, driven by their multifunctionality. As synthetic methodologies evolve—particularly microwave-assisted synthesis and flow chemistry—the accessibility of dichloro-1,3,4-thiadiazole is expected to expand, further solidifying its industrial relevance.